1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]-N-[2-(3-methoxyphenyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H26F2N2O2/c1-32-22-6-4-5-19(15-22)23-7-2-3-8-25(23)29-26(31)18-11-13-30(14-12-18)17-20-9-10-21(27)16-24(20)28/h2-10,15-16,18H,11-14,17H2,1H3,(H,29,31)
• InChI Key: AKWFYJJRIDMFEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2NC(=O)C3CCN(CC3)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C26H26F2N2O2
• Molecular Weight: 436.5 g/mol

Description

1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide, also known as DFB-MBO-PCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide works by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide also inhibits the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth in animal models. In addition, 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide has been shown to improve cognitive function and reduce neuronal damage in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide in lab experiments is its specificity for COX-2 inhibition. This allows researchers to study the effects of inhibiting COX-2 without affecting the activity of other enzymes. However, one limitation of using 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders. Another direction is to explore its potential as a treatment for inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, future research could focus on developing new synthesis methods for 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide that improve its solubility and bioavailability.

Synthesis Methods

1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide can be synthesized through a multi-step process involving several chemical reactions. The synthesis starts with the reaction of 2,4-difluorobenzyl chloride with 3-methoxybiphenyl to form 1-(2,4-difluorobenzyl)-3-methoxybiphenyl. This intermediate compound is then reacted with piperidine and chloroacetyl chloride to form 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide.

Scientific Research Applications

1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. In addition, 1-(2,4-difluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.